4-Amino-3-hydroxybenzoic acid
Cat. No. B142376
Key on ui cas rn:
2374-03-0
M. Wt: 153.14 g/mol
InChI Key: NFPYJDZQOKCYIE-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US06849620B2
Procedure details
A mixture of 4-amino-3-hydroxybenzoic acid (250 mg, 1.63 mmol) and trimethyl orthoformate (500 μL, 4.57 mmol) are heated in an oil bath at 100° C. for 2 h. The mixture is cooled to rt and diluted with MeOH. The resulting solution is filtered through a pad of Celite, and the filtrate is concentrated in vacuo to give 1,3-benzoxazole-6-carboxylic acid as a brown solid (237 mg, 89%): 1H NMR (DMSO-d6) δ 13.2, 8.9, 8.3, 8.0, 7.9.
Yield
89%
Identifiers
|
REACTION_CXSMILES
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[NH2:1][C:2]1[CH:10]=[CH:9][C:5]([C:6]([OH:8])=[O:7])=[CH:4][C:3]=1[OH:11].[CH:12](OC)(OC)OC>CO>[O:11]1[C:3]2[CH:4]=[C:5]([C:6]([OH:8])=[O:7])[CH:9]=[CH:10][C:2]=2[N:1]=[CH:12]1
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Inputs
Step One
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Name
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|
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Quantity
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250 mg
|
|
Type
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reactant
|
|
Smiles
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NC1=C(C=C(C(=O)O)C=C1)O
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|
Name
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|
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Quantity
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500 μL
|
|
Type
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reactant
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|
Smiles
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C(OC)(OC)OC
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Step Two
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Name
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|
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Quantity
|
0 (± 1) mol
|
|
Type
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solvent
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|
Smiles
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CO
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Conditions
Temperature
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Control Type
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UNSPECIFIED
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|
Setpoint
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100 °C
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Other
|
Conditions are dynamic
|
1
|
|
Details
|
See reaction.notes.procedure_details.
|
Workups
TEMPERATURE
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Type
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TEMPERATURE
|
|
Details
|
The mixture is cooled to rt
|
FILTRATION
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Type
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FILTRATION
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|
Details
|
The resulting solution is filtered through a pad of Celite
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CONCENTRATION
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Type
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CONCENTRATION
|
|
Details
|
the filtrate is concentrated in vacuo
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Outcomes
Product
|
Name
|
|
|
Type
|
product
|
|
Smiles
|
O1C=NC2=C1C=C(C=C2)C(=O)O
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 237 mg | |
| YIELD: PERCENTYIELD | 89% | |
| YIELD: CALCULATEDPERCENTYIELD | 89.1% |
Source
|
Source
|
Open Reaction Database (ORD) |
|
Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
